N-{2-[1-(furan-2-carbonyl)-5-(2-hydroxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide

• IUPAC Name: N-[2-[2-(furan-2-carbonyl)-3-(2-hydroxyphenyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• InChI: InChI=1S/C21H19N3O5S/c1-30(27,28)23-16-9-4-2-7-14(16)17-13-18(15-8-3-5-10-19(15)25)24(22-17)21(26)20-11-6-12-29-20/h2-12,18,23,25H,13H2,1H3
• InChI Key: RDYDTYWXKKOADS-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC=C1C2=NN(C(C2)C3=CC=CC=C3O)C(=O)C4=CC=CO4
• Molecular Formula: C21H19N3O5S
• Molecular Weight: 425.5 g/mol

Description

The compound “N-{2-[1-(furan-2-carbonyl)-5-(2-hydroxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide” is a complex organic molecule. It contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen. The molecule also includes a pyrazole ring, which is a five-membered ring containing two nitrogen atoms. The compound is likely to be used in advanced organic synthesis.

Synthesis Analysis

The synthesis of such a complex molecule would likely involve multiple steps. One possible starting point could be the acylation of pyridin-2-amine with furan-2-carbonyl chloride. This would form an intermediate compound, which could then undergo further reactions to introduce the other components of the molecule.

Molecular Structure Analysis

The molecule contains several functional groups, including a carbonyl group (C=O), which is a carbon atom double-bonded to an oxygen atom. The molecule also contains a sulfonamide group, which consists of a sulfur atom bonded to two oxygen atoms and one nitrogen atom.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the carbonyl group could undergo nucleophilic addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure and the presence of any functional groups. For example, the presence of a carbonyl group could influence the compound’s reactivity and polarity.

Scientific Research Applications

Antibacterial Activity

Imidazole derivatives, such as our compound of interest, have been synthesized and evaluated for their antibacterial efficacy. . The compound’s structure allows it to interact with bacterial cell components, potentially inhibiting growth or killing the bacteria.

Future Directions

The compound could potentially be used in a variety of applications, depending on its properties and reactivity. It could be of interest in the field of medicinal chemistry, where complex organic molecules are often used to develop new drugs.